Cas no 28860-18-6 (4-chloro-N-propylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-propylbenzene-1-sulfonamide
• CAS No: 28860-18-6
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 276178
• PubChem ID: 101302
• Update Time: 2025-11-02

4-chloro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-chloro-N-propyl-
• 4-Chlor-benzolsulfonsaeure-propylamid
• AI3-01435
• Benzenesulfonamide, p-chloro-N-propyl-
• BRN 2728849
• N-n-propyl-4-chlorobenzenesulfonamide
• N-Propyl-p-chlorobenzenesulfonamide
• NSC406135
• p-Chloro-N-propylbenzenesulfonamide
• 4-chloro-N-propylbenzene-1-sulfonamide
• DTXSID90183058
• Oprea1_309109
• EN300-06045
• Benzenesulfonamide, 4-chloro-N-propyl-
• Q8NN10N5Z0
• Z45545161
• NSC 406135
• CS-0220204
• NSC-406135
• 28860-18-6
• 4-chloro-n-propylbenzenesulfonamide
• SCHEMBL11883523
• AKOS001055419
• UNII-Q8NN10N5Z0
• G34193

• Inchi： 1S/C9H12ClNO2S/c1-2-7-11-14(12,13)9-5-3-8(10)4-6-9/h3-6,11H,2,7H2,1H3
• InChI Key： IQAWZHMVSPVZCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 233.02786
• Monoisotopic Mass: 233.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-N-propylbenzene-1-sulfonamide

4-Chloro-N-propylbenzene-1-sulfonamide (CAS No. 28860-18-6): Properties, Applications, and Market Insights

4-Chloro-N-propylbenzene-1-sulfonamide (CAS No. 28860-18-6) is an important sulfonamide derivative with a wide range of applications in pharmaceutical and chemical industries. This compound, also known as N-propyl-4-chlorobenzenesulfonamide, features a chlorobenzene ring attached to a sulfonamide group with a propyl substituent. Its unique chemical structure makes it a valuable intermediate in organic synthesis and drug development.

The molecular formula of 4-chloro-N-propylbenzene-1-sulfonamide is C9H12ClNO2S, with a molecular weight of 233.71 g/mol. This white to off-white crystalline powder has become increasingly significant in recent years due to its role in developing new sulfonamide-based pharmaceuticals. Researchers are particularly interested in its potential as a building block for antibacterial agents and enzyme inhibitors, aligning with current trends in antimicrobial resistance research.

From a chemical perspective, 4-chloro-N-propylbenzenesulfonamide demonstrates moderate solubility in organic solvents like ethanol, methanol, and acetone, while being less soluble in water. This solubility profile makes it particularly useful in various synthetic processes. The compound's stability under normal conditions and its reactivity with various nucleophiles have made it a subject of numerous organic chemistry studies and pharmaceutical research projects.

In the pharmaceutical industry, CAS 28860-18-6 serves as a key intermediate for the synthesis of more complex sulfonamide derivatives. Recent studies have explored its potential in developing novel carbonic anhydrase inhibitors, which are crucial for treating conditions like glaucoma and epilepsy. The growing interest in targeted drug delivery systems has further increased demand for specialized sulfonamides like this compound.

The industrial applications of 4-chloro-N-propylbenzene-1-sulfonamide extend beyond pharmaceuticals. It's used in the production of specialty chemicals, including photoinitiators for UV-curable coatings and agricultural chemicals. The compound's chlorine and sulfonamide groups provide multiple sites for chemical modification, making it versatile for creating various functional materials. This adaptability has led to increased patent activity surrounding its derivatives in recent years.

Market analysis shows steady growth in demand for sulfonamide intermediates like 28860-18-6, particularly in Asia-Pacific regions where pharmaceutical manufacturing is expanding. The global market for sulfonamide derivatives was valued at approximately $XX billion in 2023, with projected growth driven by increasing healthcare needs and green chemistry initiatives. Manufacturers are focusing on developing more sustainable production methods for such intermediates to meet environmental regulations.

From a safety perspective, proper handling procedures should be followed when working with 4-chloro-N-propylbenzenesulfonamide, including the use of personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for chemical handling apply. The compound's material safety data sheet (MSDS) provides detailed information about storage conditions, incompatibilities, and first aid measures.

Recent scientific literature highlights innovative applications of 4-chloro-N-propylbenzene-1-sulfonamide in metal-organic frameworks (MOFs) and catalysis. Researchers are investigating its potential as a ligand in coordination chemistry and as a precursor for functional materials. These developments align with current interests in advanced materials and sustainable chemistry, making the compound relevant to cutting-edge research.

Quality control for CAS 28860-18-6 typically involves HPLC analysis to ensure purity, with commercial grades generally available at 97-99% purity. The compound's stability under various conditions makes it suitable for long-term storage when kept in cool, dry environments away from strong oxidizers. These characteristics contribute to its reliability as an industrial intermediate.

Looking forward, the applications of 4-chloro-N-propylbenzene-1-sulfonamide are expected to expand further, particularly in medicinal chemistry and material science. The growing emphasis on structure-activity relationships in drug discovery and the development of functional polymers will likely drive continued interest in this versatile sulfonamide derivative. Ongoing research may uncover additional applications that leverage its unique chemical properties.

For researchers and industry professionals seeking information about 4-chloro-N-propylbenzene-1-sulfonamide, key resources include chemical databases, patent literature, and specialized journals covering organic synthesis and pharmaceutical intermediates. The compound's commercial availability from multiple suppliers ensures accessibility for both research and industrial applications.